ABL/KIT-155
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
ABL/KIT-155 is a novel potent type II ABL/c-KIT dual kinase inhibitor.
Scientific Research Applications
Discovery of ABL/KIT-155
The compound CHMFL-ABL/KIT-155, also known as 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide, has been identified as a highly potent type II ABL/c-KIT dual kinase inhibitor. This discovery is significant for its unique hinge-binding mode, offering a novel pharmacophore for developing type II kinase inhibitors. CHMFL-ABL/KIT-155 shows promise in treating CML and GISTs cancers, exhibiting strong antiproliferative activities and effectively suppressing tumor progression in xenograft mouse models of CML and GISTs (Qiang Wang et al., 2017).
ABL and miR-155 in Inflammatory Responses
Acetylbritannilactone (ABL) shows potential in modulating inflammatory responses through its interaction with MicroRNA-155 (miR-155). This research highlights the role of miR-155 in inducing inflammatory cytokines and ABL's anti-inflammatory actions by suppressing miR-155 expression, offering insights for ischemic stroke therapies (Ya Wen et al., 2015).
BCR-ABL Story in Cancer Therapy
The BCR-ABL story illustrates how research in cytogenetics, retroviral oncology, and small molecule inhibitors leads to successful molecular targeted therapies. The BCR-ABL fusion tyrosine kinase, targeted by Imatinib mesylate, has significantly impacted the treatment of chronic myelogenous leukemia (CML) and other cancers driven by tyrosine kinases (S. Wong & O. Witte, 2004).
miR-155 in Chronic Myeloid Leukemia
Research into miR-155's role in chronic myeloid leukemia (CML) suggests its importance in therapy development. Overexpression of miR-155 in the K562 CML cell line led to increased apoptosis, indicating miR-155 as a potential therapeutic target for CML treatment (Mahdi Edalati Fathabad et al., 2017).
Properties
Molecular Formula |
C32H36F3N5O3 |
---|---|
Molecular Weight |
595.6672 |
IUPAC Name |
4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamideis a novel potent type II ABL/c-KIT dual kinase inhibitor |
InChI |
InChI=1S/C32H36F3N5O3/c1-22-5-6-23(18-29(22)43-27-9-12-40(13-10-27)31(42)24-4-3-11-36-20-24)30(41)37-26-8-7-25(28(19-26)32(33,34)35)21-39-16-14-38(2)15-17-39/h3-8,11,18-20,27H,9-10,12-17,21H2,1-2H3,(H,37,41) |
InChI Key |
FKVQLDQNVYEANX-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=C(CN2CCN(C)CC2)C(C(F)(F)F)=C1)C3=CC=C(C)C(OC4CCN(C(C5=CN=CC=C5)=O)CC4)=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ABL/KIT-155 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.